Cas no 2166632-29-5 (methyl2-(2,4,6-trichlorophenyl)ethylamine)

• Product Name: methyl2-(2,4,6-trichlorophenyl)ethylamine
• CAS No: 2166632-29-5
• MF: C₉H₁₀Cl₃N
• MW: 238.541399478912
• CID: 5951432
• PubChem ID: 165863845
• Update Time: 2025-06-08

methyl2-(2,4,6-trichlorophenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(2,4,6-trichlorophenyl)ethylamine
• methyl[2-(2,4,6-trichlorophenyl)ethyl]amine
• EN300-1301312
• 2166632-29-5

• Inchi： 1S/C9H10Cl3N/c1-13-3-2-7-8(11)4-6(10)5-9(7)12/h4-5,13H,2-3H2,1H3
• InChI Key： SPAAMALQNVQTBK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1CCNC)Cl)Cl

Computed Properties

• Exact Mass: 236.987882g/mol
• Monoisotopic Mass: 236.987882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on methyl2-(2,4,6-trichlorophenyl)ethylamine

Introduction to Methyl 2-(2,4,6-trichlorophenyl)ethylamine (CAS No. 2166632-29-5)

Methyl 2-(2,4,6-trichlorophenyl)ethylamine, identified by its CAS number 2166632-29-5, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to a class of organic molecules characterized by a unique structural framework that has garnered considerable attention from scientists due to its potential applications in various biochemical pathways and synthetic methodologies.

The molecular structure of Methyl 2-(2,4,6-trichlorophenyl)ethylamine consists of an ethylamine side chain attached to a phenyl ring substituted with three chlorine atoms at the 2, 4, and 6 positions. This specific arrangement of chlorines enhances the electrophilic nature of the aromatic ring, making it a versatile intermediate in organic synthesis. The presence of the amine group at the other end of the molecule allows for further functionalization, which is crucial for developing novel pharmaceutical agents.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The chlorinated phenyl ring in Methyl 2-(2,4,6-trichlorophenyl)ethylamine has been studied for its potential role in modulating various biological targets. For instance, such compounds have shown promise in inhibiting enzymes involved in inflammatory responses and cancer cell proliferation. The amine group also provides a site for further derivatization, enabling the creation of more complex molecules with enhanced biological activity.

One of the most compelling aspects of Methyl 2-(2,4,6-trichlorophenyl)ethylamine is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to design and synthesize new drugs that target specific diseases. For example, derivatives of this compound have been investigated for their potential as antiviral agents, owing to their ability to interfere with viral replication mechanisms. Additionally, the compound's stability under various chemical conditions makes it an attractive candidate for industrial applications where high reactivity is required.

The synthesis of Methyl 2-(2,4,6-trichlorophenyl)ethylamine involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the chlorination of a suitable precursor followed by nucleophilic substitution to introduce the amine group. Advanced catalytic methods have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. These synthetic strategies not only demonstrate the compound's importance but also contribute to the broader field of organic chemistry.

Recent advancements in computational chemistry have further enhanced our understanding of Methyl 2-(2,4,6-trichlorophenyl)ethylamine. Molecular modeling studies have provided insights into its interaction with biological targets at an atomic level. These simulations have helped predict potential drug candidates and optimize their structures for improved efficacy. The integration of experimental data with computational techniques has been instrumental in unraveling the complex pharmacological properties of this compound.

The pharmaceutical industry has taken notice of Methyl 2-(2,4,6-trichlorophenyl)ethylamine due to its promising therapeutic potential. Several clinical trials are currently underway to evaluate its efficacy in treating various conditions. Preliminary results suggest that derivatives of this compound exhibit significant biological activity without notable side effects. This aligns with the growing trend in drug development towards identifying molecules that offer both potency and safety.

In conclusion, Methyl 2-(2,4,6-trichlorophenyl)ethylamine (CAS No. 2166632-29-5) represents a fascinating compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing medical science.